Cas no 477567-17-2 (N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 477567-17-2
• MF: C₂₈H₂₃N₃O₃S₂
• MW: 513.630523920059
• CID: 5776258
• PubChem ID: 4052935
• Update Time: 2023-11-21

N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)benzamide
• AKOS024601565
• N-[(2Z)-1-methyl-1H,2H-naphtho[1,2-d][1,3]thiazol-2-ylidene]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• F0882-0738
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(1-methylbenzo[e][1,3]benzothiazol-2-ylidene)benzamide
• 477567-17-2
• Oprea1_320620
• Benzamide, 4-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-N-(1-methylnaphtho[1,2-d]thiazol-2(1H)-ylidene)-

• Inchi： 1S/C28H23N3O3S2/c1-30-26-24-9-5-4-7-20(24)12-15-25(26)35-28(30)29-27(32)21-10-13-23(14-11-21)36(33,34)31-17-16-19-6-2-3-8-22(19)18-31/h2-15H,16-18H2,1H3/b29-28-
• InChI Key： IBEBDCRHJUCVPU-ZIADKAODSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(C)C3=C(C=CC4C=CC=CC3=4)S/2)=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 513.11808395g/mol
• Monoisotopic Mass: 513.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 741.0±70.0 °C(Predicted)
• pka: -1.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles